N-Cbz-N-methyl-2-aminoethanol
Cat. No. B1600645
M. Wt: 209.24 g/mol
InChI Key: GMIQMQBHYROSKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07179819B2
Procedure details
To a stirred and cooled (0° C.) solution of N-methyl ethanolamine (3.10 g, 41.27 mmol), Et3 N (11.80 mL, 84.66 mmol) in DMF-H2O (3:1, v/v, 40 mL) was added dropwise 30% toluene solution of benzyl chloroformate (25.40 g, 49.13 mmol) for over 15 min. The resulting mixture was stirred for 1 day at room temp. The mixture was extracted with EtOAc. The extract was washed with sat. NaHCO3, brine, dried over Na2SO4, and evaporated. The residue was purified by column chromatography on silica-gel with n-hexane:EtOAc (3:1, v/v) then CHCl3 as eluent to give 4.67 g (54%) N-methyl-N-(benzyloxy carbonyl)ethanolamine as a colorless oil. 1H-NMR (CDCl3) d 1.82 (bs, 1 H), 3.00 (s, 3 H), 3.46 (bs, 2 H), 3.77 (bs, 2 H), 5.13 (s, 2 H), 7.29–7.36 (m, 5 H).
Yield
54%
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][CH2:3][CH2:4][OH:5].C1(C)C=CC=CC=1.Cl[C:14]([O:16][CH2:17][C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1)=[O:15]>CN(C=O)C.O>[CH3:1][N:2]([C:14]([O:16][CH2:17][C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1)=[O:15])[CH2:3][CH2:4][OH:5] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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3.1 g
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Type
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reactant
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Smiles
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CNCCO
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Name
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|
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Quantity
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40 mL
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Type
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solvent
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Smiles
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CN(C)C=O.O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C
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Name
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|
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Quantity
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25.4 g
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Type
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reactant
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Smiles
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ClC(=O)OCC1=CC=CC=C1
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Conditions
Stirring
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Type
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CUSTOM
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Details
|
To a stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The resulting mixture was stirred for 1 day at room temp
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Duration
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1 d
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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The extract was washed with sat. NaHCO3, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by column chromatography on silica-gel with n-hexane:EtOAc (3:1
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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CN(CCO)C(=O)OCC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.67 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 54.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
